Cas no 2138523-87-0 (2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2138523-87-0
• MF: C₂₅H₂₅N₃O₄
• MW: 431.483706235886
• CID: 6066480
• PubChem ID: 165495531
• Update Time: 2025-05-25

2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid
• 2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid
• 2138523-87-0
• EN300-1141268

• Inchi： 1S/C25H25N3O4/c1-16-12-26-28(13-16)15-25(23(29)30,17-10-11-17)27-24(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,12-13,17,22H,10-11,14-15H2,1H3,(H,27,31)(H,29,30)
• InChI Key： OEBWAPMYUWFADR-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=C(C)C=N1)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 431.18450629g/mol
• Monoisotopic Mass: 431.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid

Compound CAS No 2138523-87-0: A Comprehensive Overview

The compound with CAS No 2138523-87-0, named 2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-pyrazol-1-yl)propanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by several key functional groups, including a cyclopropyl group, a fluoren-9-yl moiety, and a pyrazole ring. These groups contribute to the molecule's stability, bioavailability, and interactions with biological targets. Recent studies have highlighted the importance of such structural elements in enhancing the pharmacokinetic properties of drugs, particularly in terms of absorption and metabolism.

The fluoren-9-yl methoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its role in modulating the molecule's reactivity and solubility. This group has been extensively studied for its ability to stabilize amide bonds during synthesis, which is crucial for maintaining the integrity of the molecule during various chemical transformations.

The pyrazole ring, substituted with a methyl group at position 4, adds another layer of complexity to the molecule's structure. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. Recent research has focused on optimizing the substitution patterns on the pyrazole ring to enhance its bioactivity and selectivity towards specific targets.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery programs targeting various diseases. For instance, studies have shown that similar compounds with cyclopropyl groups exhibit potent inhibitory activity against certain enzymes involved in cancer progression. The integration of these functional groups into a single molecule creates a platform for exploring novel therapeutic strategies.

Moreover, the propanoic acid backbone of this compound plays a critical role in determining its physical properties, such as acidity and solubility. These properties are essential for ensuring that the compound can effectively interact with biological systems and achieve desired pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, binding affinities, and potential interactions with cellular receptors. Such information is invaluable for guiding further optimization efforts and improving the compound's therapeutic profile.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including Friedel-Crafts alkylation, amide bond formation, and protecting group chemistry. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production if required.

The biological evaluation of this compound has revealed promising results in preclinical models. For example, it has demonstrated selective inhibition against certain kinases implicated in inflammatory diseases. Additionally, its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating conditions requiring intracellular drug delivery.

Looking ahead, further research is needed to fully elucidate the mechanism of action of this compound and to assess its safety profile in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, CAS No 2138523-87-0 represents a cutting-edge advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure and promising biological activities make it an exciting candidate for future drug development initiatives.